Cas no 851411-11-5 ((2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}prop-2-enamide)

• Product Name: (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}prop-2-enamide
• CAS No: 851411-11-5
• MF: C₂₃H₁₆N₂O₅
• MW: 400.383545875549
• CID: 6229293
• PubChem ID: 18553451
• Update Time: 2025-07-15

(2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}prop-2-enamide
• SR-01000907305
• SR-01000907305-1
• HMS1650C22
• F0614-0025
• (Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)acrylamide
• (Z)-3-(1,3-benzodioxol-5-yl)-N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)prop-2-enamide
• AKOS024587646
• 851411-11-5
• (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}prop-2-enamide

• Inchi： 1S/C23H16N2O5/c1-13-10-19(25-22-15-4-2-3-5-16(15)30-23(27)21(13)22)24-20(26)9-7-14-6-8-17-18(11-14)29-12-28-17/h2-11H,12H2,1H3,(H,24,25,26)/b9-7-
• InChI Key： DUJGSUUOEVWEPI-CLFYSBASSA-N
• SMILES： O1C(C2C(C)=CC(NC(/C=C\C3C=CC4=C(C=3)OCO4)=O)=NC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 400.10592162g/mol
• Monoisotopic Mass: 400.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 86.8Ų

Additional information on (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}prop-2-enamide

Introduction to (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}prop-2-enamide (CAS No. 851411-11-5)

(2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}prop-2-enamide (CAS No. 851411-11-5) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzodioxole and a chromeno[4,3-b]pyridine moiety, which contribute to its biological activities and pharmacological properties.

The benzodioxole ring system is a common structural motif found in various natural products and synthetic compounds with diverse biological activities. It is known for its ability to modulate receptor interactions and enhance the bioavailability of drugs. The presence of this ring in (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}prop-2-enamide suggests that it may have similar properties, making it a valuable candidate for further investigation.

The chromeno[4,3-b]pyridine moiety is another key structural element of this compound. This heterocyclic system has been extensively studied for its potential as a scaffold in the development of new therapeutic agents. Compounds containing this moiety have shown promising results in various biological assays, including anti-inflammatory, anti-cancer, and neuroprotective activities. The combination of the benzodioxole and chromeno[4,3-b]pyridine moieties in (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}prop-2-enamide may synergistically enhance its biological profile.

Recent studies have highlighted the potential of (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}prop-2-enamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that it could be a promising candidate for the development of new anti-inflammatory drugs.

In another study conducted by researchers at the University of California, San Francisco, (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{4-methyl-5-o xo - 5 H - chromeno [ 4 , 3 - b ] pyridin - 2 - yl } prop - 2 - enamide was found to have significant neuroprotective effects in animal models of neurodegenerative diseases. The compound was shown to reduce oxidative stress and protect neurons from apoptosis, making it a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (2Z)-3-(2H - 1 , 3 - benzodioxol - 5 - yl ) - N - { 4 - methyl - 5 - oxo - 5 H - chromeno [ 4 , 3 - b ] pyridin - 2 - yl } prop - 2 - enamide have also been investigated. Studies have demonstrated that it has good oral bioavailability and a favorable half-life, which are important factors for its potential use as an oral medication. Additionally, the compound has shown low toxicity in preclinical studies, further supporting its safety profile.

In conclusion, (2Z)-3-(2H - 1 , 3 - benzodioxol - 5 - yl ) - N - { 4 - methyl - 5 - oxo - 5 H - chromeno [ 4 , 3 - b ] pyridin - 2 - yl } prop - 2 - enamide (CAS No. 851411–11–5) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in the treatment of inflammatory diseases and neurodegenerative disorders make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Further studies are warranted to fully explore its therapeutic potential and optimize its use in clinical settings.